Cas no 2228798-87-4 (tert-butyl 4-1-(aminooxy)propan-2-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-(aminooxy)propan-2-ylpiperidine-1-carboxylate
• CAS No: 2228798-87-4
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6150069
• PubChem ID: 165832803
• Update Time: 2025-05-20

tert-butyl 4-1-(aminooxy)propan-2-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(aminooxy)propan-2-ylpiperidine-1-carboxylate
• 2228798-87-4
• EN300-1879046
• tert-butyl 4-[1-(aminooxy)propan-2-yl]piperidine-1-carboxylate

• Inchi： 1S/C13H26N2O3/c1-10(9-17-14)11-5-7-15(8-6-11)12(16)18-13(2,3)4/h10-11H,5-9,14H2,1-4H3
• InChI Key： RRTJOHFMKHASRY-UHFFFAOYSA-N
• SMILES： O(CC(C)C1CCN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 4-1-(aminooxy)propan-2-ylpiperidine-1-carboxylate

tert-butyl 4-1-(aminooxy)propan-2-ylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-1-(aminooxy)propan-2-ylpiperidine-1-carboxylate, with the CAS number 2228798-87-4, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with an aminooxy group and a tert-butyl ester. The molecule's structure allows for a wide range of applications, particularly in drug design and development.

Recent studies have highlighted the potential of tert-butyl 4-1-(aminooxy)propan-2-ylpiperidine-1-carboxylate as a versatile building block in organic synthesis. Its piperidine core is known for its ability to form stable amide bonds, making it an ideal candidate for the construction of bioactive molecules. Researchers have explored its use in the synthesis of peptide mimetics, which are compounds that mimic the structure and function of peptides. These mimetics have shown promise in various therapeutic areas, including cancer treatment and neurodegenerative diseases.

The aminooxy group attached to the piperidine ring introduces additional functionality to the molecule. This group is known for its ability to participate in hydrogen bonding, which can enhance the molecule's solubility and bioavailability. Furthermore, the tert-butyl ester group provides stability to the compound, making it easier to handle during synthesis and purification processes.

In terms of synthesis, tert-butyl 4-1-(aminooxy)propan-2-ylpiperidine-1-carboxylate can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are valuable for pharmacological studies.

The applications of this compound extend beyond drug design. It has been used as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles. Its ability to form self-assembled structures makes it a candidate for use in nanotechnology applications, including drug delivery systems and sensors.

In conclusion, tert-butyl 4-1-(aminooxy)propan-2-ylpiperidine-1-carboxylate is a multifaceted compound with significant potential in various scientific domains. Its unique structure, combined with recent advances in synthetic methodologies, positions it as a valuable tool for researchers in both academia and industry.